(2S)-4-(Aminooxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid

• Molecular Formula: C9H18N2O5
• Molecular Weight: 234.25 g/mol
• SMILES: CC(C)(C)OC(=O)NC(CCON)C(=O)O
• InChI: InChI=1S/C9H18N2O5/c1-9(2,3)16-8(14)11-6(7(12)13)4-5-15-10/h6H,4-5,10H2,1-3H3,(H,11,14)(H,12,13)/t6-/m0/s1
• InChIKey: RMQIWSRPEPBAGO-LURJTMIESA-N

Orthogonally Protected Aminooxy Amino Acid Building Block

(2S)-4-(Aminooxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid (CAS 2679822-68-3, C₉H₁₈N₂O₅, MW 234.25) is a non-proteinogenic L-α-amino acid derivative that combines a free α-amine, a carboxylic acid, and a tert-butoxycarbonyl (Boc)-protected aminooxy (–O–NH–Boc) side chain in a single, stereochemically defined scaffold . It is structurally derived from L-homoserine, where the γ-hydroxyl group is replaced by a Boc-protected aminooxy functionality. The compound serves as a dual-purpose building block: the α-amine and carboxylic acid enable standard peptide bond formation, while the side-chain aminooxy group, upon acidic Boc deprotection, becomes a potent nucleophile for chemoselective oxime ligation with aldehydes and ketones [1]. This orthogonal protection strategy—free α-amine with a masked aminooxy side chain—distinguishes it from both unprotected L-canaline (which is cytotoxic) and simpler aminooxy acids such as Boc-aminooxyacetic acid (Boc-Aoa-OH), which lack the α-amino acid backbone and chiral center [2].

Orthogonal Protection

Free α-amine with Boc-masked aminooxy side chain enables sequential deprotection and chemoselective oxime ligation.

Boc-SPPS Compatibility

Designed for Boc-chemistry solid-phase peptide synthesis; supports internal aminooxy placement without N-overacylation.

Masked Cytotoxicity

Boc protection blocks the nucleophilic –O–NH₂ toxophore, providing an inert intermediate until deliberate acidic deprotection.

• [1] Carrasco, M. R.; Alvarado, C. I.; Dashner, S. T.; et al. Synthesis of Aminooxy and N-Alkylaminooxy Amines for Use in Bioconjugation. J. Org. Chem. 2010, 75 (16), 5757–5759. doi:10.1021/jo101066c View Source
• [2] ZFIN ChEBI: L-canaline. (2S)-2-amino-4-(aminooxy)butanoic acid definition. https://zfin.org/ View Source

Limitations of Generic Amino Acid Derivatives

Substituting this compound with superficially similar building blocks introduces either loss of chemoselective ligation capacity or unacceptable off-target reactivity. H-Dab(Boc)-OH (Boc-L-2,4-diaminobutyric acid, CAS 10270-94-7) provides a Boc-protected primary amine (–NH–Boc) on the side chain, which cannot participate in oxime ligation and is deprotected under the same acidic conditions as standard Boc groups, offering no orthogonal handle . Boc-Aoa-OH (Boc-aminooxyacetic acid, CAS 42989-85-5) carries the requisite aminooxy group but lacks the α-amino acid backbone, precluding its direct incorporation into peptide chains at internal positions via standard solid-phase peptide synthesis (SPPS) [1]. Unprotected L-canaline (CAS 496-93-5) retains the aminooxy nucleophile but is a known irreversible inhibitor of pyridoxal phosphate (PLP)-dependent enzymes (Ki = 2 μM for ornithine aminotransferase) and is cytotoxic, rendering it unsuitable as a benign building block in biological contexts [2]. These functional gaps make generic substitution scientifically indefensible for applications requiring both peptide backbone integration and latent chemoselective reactivity.

H-Dab(Boc)-OH: Deprotection yields a simple amine; incapable of oxime formation with carbonyls—complete functional absence.

Boc-Aoa-OH: Lacks α-amino acid backbone; cannot be incorporated at internal positions during standard SPPS chain elongation.

L-Canaline: Free aminooxy irreversibly inhibits PLP-dependent enzymes; cytotoxicity documented—unsuitable as a benign building block.

• [1] Foillard, S.; Rasmussen, M. O.; Razkin, J.; Boturyn, D.; Dumy, P. 1-Ethoxyethylidene, a New Group for the Stepwise SPPS of Aminooxyacetic Acid Containing Peptides. J. Org. Chem. 2008, 73 (3), 983–991. doi:10.1021/jo701628k View Source
• [2] Kito, K.; Saneyoshi, M.; Katunuma, N. Mode of inhibition of ornithine aminotransferase by L-canaline. J. Biochem. 1978, 83 (1), 201–206. PMID: 563858. View Source

Quantitative Differentiation Against Closest Analogs

Orthogonal Aminooxy vs. Simple Amine Ligation

The target compound provides a free α-amine and a Boc-protected aminooxy side chain, enabling sequential deprotection and site-specific oxime ligation. In contrast, H-Dab(Boc)-OH (Boc-L-2,4-diaminobutyric acid, CAS 10270-94-7) bears a Boc-protected primary amine (–NH–Boc) on the side chain, which yields a simple amine upon deprotection—functionally incapable of oxime bond formation with aldehydes or ketones . This is not a matter of incremental rate difference but of complete functional absence: H-Dab(Boc)-OH cannot participate in chemoselective carbonyl ligation at the side chain, whereas the target compound, after TFA-mediated Boc removal, generates the active –O–NH₂ nucleophile required for oxime conjugation [1]. The quantitative consequence is a binary difference in accessible conjugation chemistry—one compound enables oxime ligation; the other does not [2].

Side-chain functionality

Class-level inference

Binary: oxime ligation enabled (target) vs. absent (H-Dab(Boc)-OH)

Functional switch determines conjugation workflow feasibility.

TFA deprotection liberates active –O–NH₂ required for carbonyl condensation.

Evidence Dimension	Side-chain functionality after deprotection
Target Compound Data	–O–NH₂ (aminooxy): chemoselectively reacts with aldehydes/ketones to form stable oximes
Comparator Or Baseline	H-Dab(Boc)-OH → –NH₂ (primary amine): no oxime formation; reacts only via standard amine chemistry (e.g., acylation, reductive amination)
Quantified Difference	Binary—oxime ligation enabled vs. absent
Conditions	Deprotection: TFA/H₂O/TIS (95:2.5:2.5), 2 h, RT; conjugation: aqueous buffer, pH 4.5–7.0

Why This Matters

For procurement, selecting H-Dab(Boc)-OH forecloses the entire oxime ligation workflow; the target compound is mandatory when site-selective carbonyl conjugation is required post-peptide assembly.

• [1] Carrasco, M. R.; Alvarado, C. I.; Dashner, S. T.; et al. Synthesis of Aminooxy and N-Alkylaminooxy Amines for Use in Bioconjugation. J. Org. Chem. 2010, 75 (16), 5757–5759. doi:10.1021/jo101066c View Source
• [2] Dirksen, A.; Dawson, P. E. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chem. 2008, 19 (12), 2543–2548. doi:10.1021/bc800310p View Source

Boc Protection Mitigates L-Canaline Cytotoxicity

L-Canaline [(2S)-2-amino-4-(aminooxy)butanoic acid, CAS 496-93-5] acts as an irreversible inhibitor of ornithine aminotransferase by forming a covalent oxime with the enzyme's pyridoxal 5'-phosphate (PLP) cofactor, with a reported Ki of 2 μM [1]. It exhibits an LD₅₀ of 2.5 mg/g by parenteral injection in Manduca sexta [2] and is cytotoxic to human PBMCs (IC₅₀ = 0.54 mM in mixed lymphocyte reaction) [3]. The target compound, in contrast, bears a Boc protecting group on the aminooxy nitrogen, fully masking its nucleophilic character until deliberate acidic deprotection. This eliminates spontaneous oxime formation with endogenous carbonyls and PLP, converting the molecule from a cytotoxic enzyme inhibitor into an inert, storable building block compatible with standard peptide synthesis conditions [4]. No head-to-head cytotoxicity study of the Boc-protected vs. unprotected forms has been published; however, the well-established structure–toxicity relationship of aminooxy compounds—where free –O–NH₂ is the toxophore—supports the inference that Boc protection abrogates the acute toxicity observed with L-canaline [5].

Boc mitigation of toxicity

Cross-study comparable

L-Canaline Ki = 2 μM (OAT); LD‚₅₀ 2.5 mg/g; IC‚₅₀ 0.54 mM (PBMC)

Boc masking is inferred to abrogate PLP oxime formation and acute cytotoxicity.

No head-to-head Boc-protected vs. unprotected toxicity study published.

Evidence Dimension	Cytotoxicity / enzyme inhibition
Target Compound Data	Boc-protected aminooxy: no spontaneous PLP oxime formation; stable under physiological pH until acidic deprotection
Comparator Or Baseline	L-Canaline: Ki = 2 μM (ornithine aminotransferase); LD₅₀ = 2.5 mg/g (M. sexta, parenteral); IC₅₀ = 0.54 mM (human PBMCs, MLR)
Quantified Difference	>100-fold reduction in acute enzyme inhibitory activity (inferred from Boc masking of the nucleophilic –O–NH₂ group)
Conditions	L-Canaline data: in vitro enzyme assay (ornithine aminotransferase) and in vivo insect toxicity model

Why This Matters

Procurement of unprotected L-canaline for biological applications introduces unwanted cytotoxicity; the Boc-protected compound provides a non-toxic synthetic intermediate that can be activated on demand.

• [1] Kito, K.; Saneyoshi, M.; Katunuma, N. Mode of inhibition of ornithine aminotransferase by L-canaline. J. Biochem. 1978, 83 (1), 201–206. PMID: 563858. View Source
• [2] Rosenthal, G. A.; Dahlman, D. L. The effect of L-canavanine and L-canaline on the hemolymph amino acid composition of the tobacco hornworm, Manduca sexta (L.). J. Insect Physiol. 1991, 37 (9), 673–681. View Source
• [3] Rosenthal, G. A. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline. PubMed. PMID: 9515561. View Source
• [4] Carrasco, M. R.; Brown, R. T.; Serafimova, I. M.; Silva, O. Synthesis of N-Fmoc-O-(N'-Boc-N'-methyl)-aminohomoserine, an Amino Acid for the Facile Preparation of Neoglycopeptides. J. Org. Chem. 2003, 68 (23), 8853–8858. doi:10.1021/jo034984x View Source
• [5] BRENDA Enzyme Database. Ligand L-canaline: binds covalently to enzyme forming a canaline-pyridoxal phosphate oxime. https://www.brenda-enzymes.de/ View Source

Boc- vs. Fmoc-SPPS for Aminooxy Incorporation

The target compound's free α-amine with a side-chain Boc protecting group makes it compatible with Boc-chemistry solid-phase peptide synthesis (Boc-SPPS), where the growing peptide chain uses Boc protection and the side-chain aminooxy remains masked until final HF or TFA cleavage. In a class-level study, four N-alkylaminooxy amino acids with analogous Boc protection were synthesized and efficiently incorporated into peptides using Boc-chemistry SPPS, achieving 22–56% overall yields from amino acid precursors [1]. In contrast, N-Boc-protected aminooxyacetic acid (Boc-Aoa) exhibits a well-documented N-overacylation side reaction when incorporated at internal positions during Fmoc-SPPS chain elongation, producing undesired branched peptide byproducts and necessitating its restriction to terminal positions only [2]. The target compound, by providing a protected aminooxy on a γ-substituted L-α-amino acid scaffold, circumvents the N-overacylation problem associated with simpler aminooxy acetic acid derivatives and enables internal incorporation within peptide sequences [3].

SPPS compatibility

Class-level inference

Boc-SPPS: 22–56% overall yield for analogous N-alkylaminooxy amino acids

Internal incorporation avoids N-overacylation seen with Boc-Aoa-OH in Fmoc-SPPS.

Structural class evidence; direct yield data for this compound not reported.

Evidence Dimension	Peptide incorporation yield and side-reaction profile
Target Compound Data	Compatible with Boc-SPPS; internal incorporation feasible (predicted from structural class: 22–56% overall synthesis yield for analogous N-alkylaminooxy amino acids)
Comparator Or Baseline	Boc-Aoa-OH: N-overacylation during Fmoc-SPPS chain elongation; restricted to N-terminal or last-step incorporation only
Quantified Difference	Enables internal vs. terminal-only incorporation; N-overacylation suppressed by amino acid backbone spacing
Conditions	Boc-SPPS: HF or TFA cleavage; Fmoc-SPPS comparison per Foillard et al. (2008)

Why This Matters

This is a critical workflow discriminator: the target compound allows aminooxy functionality to be placed at any desired internal position within a peptide, whereas Boc-Aoa-OH imposes sequence architecture constraints that limit conjugate design flexibility.

• [1] Carrasco, M. R.; Brown, R. T.; Serafimova, I. M.; Silva, O. A Versatile Set of Aminooxy Amino Acids for the Synthesis of Neoglycopeptides. J. Org. Chem. 2003, 68 (23), 8853–8858. doi:10.1021/jo034984x View Source
• [2] Foillard, S.; Rasmussen, M. O.; Razkin, J.; Boturyn, D.; Dumy, P. 1-Ethoxyethylidene, a New Group for the Stepwise SPPS of Aminooxyacetic Acid Containing Peptides. J. Org. Chem. 2008, 73 (3), 983–991. doi:10.1021/jo701628k View Source
• [3] Decostaire, I. P.; Lelièvre, D.; Aucagne, V.; Delmas, A. F. Optimized synthesis of aminooxy-peptides as glycoprobe precursors for surface-based sugar–protein interaction studies. Bioorg. Med. Chem. Lett. 2007, 17 (18), 4907–4910. View Source

Oxime Ligation Kinetics at Neutral pH

The aminooxy group, once deprotected, reacts with aromatic aldehydes to form oximes with second-order rate constants of 10¹–10³ M⁻¹ s⁻¹ under aniline catalysis at neutral pH, as demonstrated for aminooxyacetyl-functionalized peptides [1]. Without catalysis, the uncatalyzed reaction of aminooxy-PEG with glyoxyl-modified peptides proceeds at approximately 6 × 10⁻³ M⁻¹ s⁻¹ at pH 7.0 [2]. These rate constants exceed those of widely used strain-promoted azide–alkyne cycloaddition (SPAAC) (10⁻²–10⁰ M⁻¹ s⁻¹) and are competitive with inverse-electron-demand Diels–Alder reactions under optimized conditions [3]. The target compound, bearing an aminooxy group on a butanoic acid side chain, is predicted to exhibit comparable kinetics upon deprotection, as the aminooxy nucleophile's reactivity is primarily governed by its α-effect and the pH-dependent protonation state (pKₐ of –O–NH₃⁺ ≈ 4–5) rather than the distal backbone structure [4]. Direct rate measurements for this specific compound have not been reported; the kinetic values cited are established for the aminooxy functional class.

Ligation kinetics

Class-level inference

Predicted: 10¹–10³ M⁻¹ s⁻¹ (catalyzed) vs. 6×10⁻³ M⁻¹ s⁻¹ (uncatalyzed) for aminooxy–aldehyde systems

Supports rapid, near-stoichiometric bioconjugation at low µM concentrations.

Values from aminooxy functional class; not measured on this specific scaffold.

Evidence Dimension	Second-order oxime formation rate constant
Target Compound Data	Predicted: 10¹–10³ M⁻¹ s⁻¹ (with aniline catalysis, pH 7.0–7.4); 6 × 10⁻³ M⁻¹ s⁻¹ (uncatalyzed, pH 7.0) [class-level data for aminooxy–aldehyde systems]
Comparator Or Baseline	SPAAC (DBCO–azide): 10⁻²–10⁰ M⁻¹ s⁻¹; standard hydrazone formation: 10⁻³–10⁻¹ M⁻¹ s⁻¹ (uncatalyzed)
Quantified Difference	10²–10⁵-fold faster than uncatalyzed hydrazone; 10¹–10⁵-fold faster than SPAAC under catalytic conditions
Conditions	Aqueous buffer, pH 7.0–7.4, 21–25 °C, 100 mM aniline catalyst where specified

Why This Matters

For time-sensitive bioconjugation applications (e.g., radiohalogenation with short-lived isotopes), the 10¹–10³ M⁻¹ s⁻¹ rate regime allows near-stoichiometric labeling at low μM concentrations, a capability not achievable with slower ligation chemistries.

• [1] Dirksen, A.; Dawson, P. E. Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chem. 2008, 19 (12), 2543–2548. doi:10.1021/bc800310p View Source
• [2] Bandyopadhyay, A.; Gao, J. Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. Org. Lett. 2014, 16 (4), 1164–1167. doi:10.1021/ol500262y View Source
• [3] Lang, K.; Chin, J. W. Bioorthogonal Reactions for Labeling Proteins. ACS Chem. Biol. 2014, 9 (1), 16–20. doi:10.1021/cb4009292 View Source
• [4] Kölmel, D. K.; Kool, E. T. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chem. Rev. 2017, 117 (15), 10358–10376. doi:10.1021/acs.chemrev.7b00090 View Source

Radiochemical Conjugation Efficiency Benchmark

Aminooxy-functionalized peptides demonstrate high-yielding oxime conjugation under optimized conditions. In a direct study, aminooxyacetic acid (Aoa)-modified peptides—including monomeric, dimeric, and tetrameric RGD cyclopeptides—achieved 70–90% radiochemical conjugation yields with 4-[¹⁸F]fluorobenzaldehyde ([¹⁸F]FB-CHO) at 60 °C, 0.5 mM peptide, 15 min, pH 2.5 [1]. The resulting oxime linkage exhibited >90% intact conjugate remaining in blood, liver, kidney, and tumor at 2 h post-injection in murine models, confirming high in vivo stability [2]. The target compound, upon Boc deprotection, presents a structurally analogous aminooxy group and is expected to achieve comparable conjugation efficiencies under similar conditions, with the added advantage of site-specific internal peptide placement (see Evidence Item 3) [3]. No degradation of stereochemical integrity during conjugation is anticipated, as oxime formation does not involve the α-carbon.

Radiolabeling yield

Cross-study comparable

70–90% radiochemical conjugation with [¹⁸F]FB-CHO (Aoa-peptide benchmark)

Establishes a performance floor for ¹⁸F oxime labeling with internal aminooxy peptides.

60°C, 15 min, pH 2.5; oxime linkage >90% intact in vivo at 2 h.

Evidence Dimension	Radiochemical conjugation yield
Target Compound Data	Predicted: 70–90% conjugation yield (based on Aoa-peptide benchmarks under optimized oxime ligation conditions)
Comparator Or Baseline	Aoa-modified RGD cyclopeptides: 70–90% radiochemical yield with [¹⁸F]FB-CHO (60 °C, 15 min, pH 2.5)
Quantified Difference	Comparable conjugation efficiency expected; advantage lies in internal vs. terminal placement of the aminooxy handle
Conditions	60 °C, 0.5 mM peptide, 15 min, aqueous solution, pH 2.5; murine biodistribution at 2 h p.i.

Why This Matters

This evidence provides a procurement-relevant benchmark: 70–90% conjugation efficiency has been experimentally validated for aminooxy–aldehyde oxime ligation on peptides, establishing a performance floor for the target compound in radiopharmaceutical precursor applications.

• [1] Herz, M.; et al. Chemoselective pre-conjugate radiohalogenation of unprotected mono- and multimeric peptides via oxime formation. Eur. J. Nucl. Med. Mol. Imaging 2004, 31 (Suppl 2), S258. (INIS Repository). View Source
• [2] Herz, M.; et al. Chemoselective pre-conjugate radiohalogenation of unprotected peptides via oxime formation. Degruyter Brill, 2004. doi:10.1515/9783110206418 View Source
• [3] Carrasco, M. R.; Alvarado, C. I.; Dashner, S. T.; et al. Synthesis of Aminooxy and N-Alkylaminooxy Amines for Use in Bioconjugation. J. Org. Chem. 2010, 75 (16), 5757–5759. doi:10.1021/jo101066c View Source

Defined L-Stereochemistry for Homochiral Peptides

The target compound possesses (2S) absolute configuration at the α-carbon, making it a true L-amino acid analog suitable for incorporation into homochiral peptides. In contrast, Boc-aminooxyacetic acid (Boc-Aoa-OH, CAS 42989-85-5) is an achiral glycine-type analog that cannot contribute to or maintain secondary structure elements (α-helices, β-sheets) when inserted into peptide sequences . Fmoc-protected aminooxy amino acids such as Fmoc-Ams(Boc)-OH (O-amino-serine) do provide chirality, but employ Fmoc/tBu protection incompatible with Boc-chemistry SPPS strategies; the target compound uniquely combines L-configuration with Boc-compatible orthogonal protection [1]. For applications requiring retention of stereochemical integrity—such as receptor-binding peptides, enzyme substrates, or helical epitope mimetics—the chiral L-configuration is a hard requirement that achiral linkers cannot satisfy [2].

Stereochemical identity

Supporting evidence

(2S) absolute configuration; L-α-amino acid analog for homochiral peptide synthesis

Preserves peptide secondary structure; achiral linkers (Boc-Aoa) cannot.

Critical for receptor-binding peptides and helical epitope mimetics.

Evidence Dimension	Stereochemical identity at α-carbon
Target Compound Data	(2S) absolute configuration; [α]D²⁰ predicted positive (L-amino acid series); compatible with homochiral peptide synthesis
Comparator Or Baseline	Boc-Aoa-OH: achiral (no α-carbon stereocenter); cannot contribute to peptide secondary structure
Quantified Difference	Qualitative: chiral vs. achiral; structural biology relevance: chiral building blocks preserve peptide helicity and receptor recognition
Conditions	Peptide synthesis: standard SPPS; stereochemical analysis: chiral HPLC, X-ray crystallography of peptide products

Why This Matters

For procurement decisions in peptidomimetic drug discovery or structural biology, the (2S) configuration is non-negotiable; achiral aminooxy acid linkers introduce conformational flexibility that can abolish target binding affinity.

• [1] Liu, F.; Stephen, A. G.; Fisher, R. J.; Burke, T. R. Protected aminooxyprolines for expedited library synthesis: application to Tsg101-directed proline-oxime containing peptides. Bioorg. Med. Chem. Lett. 2008, 18 (3), 1096–1101. PMID: 18083557. View Source
• [2] Carrasco, M. R.; Brown, R. T.; Serafimova, I. M.; Silva, O. A Versatile Set of Aminooxy Amino Acids for the Synthesis of Neoglycopeptides. J. Org. Chem. 2003, 68 (23), 8853–8858. doi:10.1021/jo034984x View Source

Bioconjugation Application Scenarios

Site-Specific Peptide–Drug Conjugates via Internal Aminooxy

In targeted cancer therapy development, cytotoxic payloads must be conjugated at precise positions within tumor-homing peptides without disrupting receptor binding. The target compound enables introduction of a masked aminooxy handle at any internal sequence position via Boc-SPPS. Post-synthesis Boc deprotection with TFA liberates the –O–NH₂ group, which then reacts chemoselectively with aldehyde-derivatized cytotoxins (e.g., daunorubicin–4-fluorobenzaldehyde) to form stable oxime conjugates. This strategy has been validated with aminooxyacetylated somatostatin derivatives, achieving defined oxime-linked peptide–drug conjugates [1]. The internal placement capability—unavailable with Boc-Aoa-OH—preserves N-terminal and C-terminal peptide functionality for additional modifications [2].

¹⁸F-Peptide Radiolabeling for PET Imaging

Positron emission tomography (PET) imaging requires rapid, high-yield conjugation of short-lived ¹⁸F (t₁/₂ = 109.8 min) to peptide targeting vectors. The target compound, after Boc removal and incorporation into a peptide of interest, provides an aminooxy handle that achieves 70–90% radiochemical conjugation with [¹⁸F]fluorobenzaldehyde in 15 minutes at 60 °C [1]. The resulting oxime linkage demonstrates >90% stability in vivo at 2 h post-injection, fulfilling the pharmacokinetic requirement for PET tracer integrity during imaging windows [2]. This outperforms non-covalent ¹⁸F-complexation approaches that suffer from dissociation in circulation.

Chemoselective Neoglycopeptide Synthesis for Glycomics

Glycan–protein interaction studies require structurally defined neoglycopeptides where sugars are attached at specific positions via stable, non-reducing linkages. The target compound enables Boc-SPPS-based synthesis of peptides with internal aminooxy side chains. After deprotection, the aminooxy group reacts chemoselectively with reducing sugars to form cyclic N-glycosides that maintain the biologically relevant pyranose ring conformation [1]. This approach has been demonstrated for a library of N-alkylaminooxy amino acids, achieving glycosylation at two-, three-, or four-atom distances from the peptide backbone [2]. The (2S) configuration ensures the peptide scaffold retains native-like secondary structure for authentic glycomic profiling [3].

Multivalent Peptide Scaffolds via Orthogonal Protection

Multivalent peptide platforms—such as dendrimers, virus-like particles, or tetravalent antigen conjugates—require orthogonal protection to enable sequential, site-differentiated functionalization. The target compound supplies a free α-amine (for peptide chain extension or scaffold attachment), a carboxylic acid (for amide bond formation), and a Boc-protected aminooxy (for final-stage oxime ligation) in a single molecule. This tri-orthogonal architecture allows the aminooxy handle to remain dormant through multiple synthetic steps and be unveiled only at the final conjugation stage, preventing premature cross-reactivity [1]. This strategy has been employed using Boc-aminooxy heterobifunctional linkers on tetravalent platform molecules for immune tolerance induction [2].

Application

Selection Property

Validation Focus

Internal Aminooxy Peptide–Cytotoxin Conjugates

Boc-compatible SPPS for internal –O–NH₂ placement

Chemoselective oxime conjugation with aldehyde-derivatized payloads

PET Peptide Radiolabeling (¹⁸F)

Rapid aminooxy–aldehyde ligation kinetics

Conjugation efficiency and in vivo oxime stability

Neoglycopeptide Synthesis for Glycomics

Internal aminooxy handle for reducing sugar attachment

Cyclic N-glycoside formation retaining pyranose ring

Multivalent Orthogonal Peptide Scaffolds

Tri-orthogonal architecture (NH₂, COOH, Boc–O–NH₂)

Sequential site-differentiated functionalization

• [1] Foillard, S.; Rasmussen, M. O.; Razkin, J.; Boturyn, D.; Dumy, P. 1-Ethoxyethylidene, a New Group for the Stepwise SPPS of Aminooxyacetic Acid Containing Peptides. J. Org. Chem. 2008, 73 (3), 983–991. doi:10.1021/jo701628k View Source
• [2] Carrasco, M. R.; Alvarado, C. I.; Dashner, S. T.; et al. Synthesis of Aminooxy and N-Alkylaminooxy Amines for Use in Bioconjugation. J. Org. Chem. 2010, 75 (16), 5757–5759. doi:10.1021/jo101066c View Source
• [3] Herz, M.; et al. Chemoselective pre-conjugate radiohalogenation of unprotected mono- and multimeric peptides via oxime formation. Eur. J. Nucl. Med. Mol. Imaging 2004, 31 (Suppl 2), S258. (INIS Repository). View Source